Cas no 898754-83-1 ([2-(azetidin-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone)

• Product Name: [2-(azetidin-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone
• CAS No: 898754-83-1
• MF: C₁₇H₁₆FNO
• MW: 269.313447952271
• CID: 868073
• PubChem ID: 24725310
• Update Time: 2025-07-23

[2-(azetidin-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(azetidin-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone
• 2-AZETIDINOMETHYL-4'-FLUOROBENZOPHENONE
• 2-AZETIDIN-1-YLMETHYL-4'-FLUOROBENZOPHENONE
• SB51613
• {2-[(Azetidin-1-yl)methyl]phenyl}(4-fluorophenyl)methanone
• DTXSID10643705
• 1-{[2-(4-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
• AKOS016020697
• (2-(Azetidin-1-ylmethyl)phenyl)(4-fluorophenyl)methanone
• 898754-83-1

• MDL： MFCD03842593
• Inchi： 1S/C17H16FNO/c18-15-8-6-13(7-9-15)17(20)16-5-2-1-4-14(16)12-19-10-3-11-19/h1-2,4-9H,3,10-12H2
• InChI Key： XVZWXSNGRNZKHM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCC1)=O

Computed Properties

• Exact Mass: 269.12200
• Monoisotopic Mass: 269.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.20030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [2-(azetidin-1-ylmethyl)phenyl]-(4-fluorophenyl)methanone

Introduction to [2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone and CAS No. 898754-83-1

[2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone] is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 898754-83-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a phenyl ring substituted with an azetidin-1-ylmethyl group and a 4-fluorophenyl group, which together contribute to its distinctive chemical behavior and biological activity.

The synthesis and characterization of [2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone have been extensively studied in recent years. The presence of the azetidin-1-ylmethyl moiety suggests potential interactions with biological targets, making this compound a valuable scaffold for the development of novel therapeutic agents. Furthermore, the fluorine atom in the 4-fluorophenyl group enhances the metabolic stability and binding affinity of the molecule, which are critical factors in pharmaceutical design.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of a drug, leading to improved bioavailability and reduced susceptibility to metabolic degradation. In the case of [2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone, the combination of these structural features makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The azetidin-1-ylmethyl group provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

The pharmacological profile of [2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone has been preliminarily explored in several studies. Initial experiments have suggested that this compound exhibits moderate affinity for certain enzyme targets, indicating its potential as an inhibitor or modulator. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its pharmacological applications, [2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone has shown promise in material science research. The unique electronic properties of its molecular structure make it a candidate for use in organic electronics and optoelectronic devices. The presence of both electron-donating and electron-withdrawing groups allows for fine-tuning of its optoelectronic characteristics, which could be leveraged in the development of new technologies.

The synthesis of [2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the azetidin-1-ylmethyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the 4-fluorophenyl group necessitates careful selection of coupling reagents and catalysts to achieve optimal results.

Advanced analytical techniques have been employed to characterize the structure and purity of this compound. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have all played crucial roles in confirming its identity and understanding its molecular architecture. These methods provide detailed insights into the compound's chemical environment, which are essential for interpreting its biological activity.

The future prospects for [2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone are vast and exciting. Ongoing research aims to expand its applications in both pharmaceuticals and materials science. By exploring new synthetic routes and investigating its interactions with biological targets, scientists hope to unlock even greater potential from this versatile compound.

In conclusion, [2-(azetidin-1-ylmethyl)phenyl](4-fluorophenyl)methanone is a remarkable molecule with significant implications for modern chemistry. Its unique structure, combined with its potential applications across multiple disciplines, makes it a cornerstone of current research efforts. As our understanding of its properties continues to grow, so too will its role in advancing scientific knowledge and technological innovation.